Cas no 873010-79-8 (4-methoxy-N-{2-4-methyl-2-(pyridin-3-yl)-1,3-thiazol-5-ylethyl}benzamide)

• Product Name: 4-methoxy-N-{2-4-methyl-2-(pyridin-3-yl)-1,3-thiazol-5-ylethyl}benzamide
• CAS No: 873010-79-8
• MF: C₁₉H₁₉N₃O₂S
• MW: 353.438062906265
• CID: 5509574
• Update Time: 2025-05-19

4-methoxy-N-{2-4-methyl-2-(pyridin-3-yl)-1,3-thiazol-5-ylethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-N-[2-(4-methyl-2-pyridin-3-yl-1,3-thiazol-5-yl)ethyl]benzamide
• 4-methoxy-N-{2-4-methyl-2-(pyridin-3-yl)-1,3-thiazol-5-ylethyl}benzamide

• Inchi： 1S/C19H19N3O2S/c1-13-17(25-19(22-13)15-4-3-10-20-12-15)9-11-21-18(23)14-5-7-16(24-2)8-6-14/h3-8,10,12H,9,11H2,1-2H3,(H,21,23)
• InChI Key： MGJIISCNMCABAC-UHFFFAOYSA-N
• SMILES： C(NCCC1SC(C2=CC=CN=C2)=NC=1C)(=O)C1=CC=C(OC)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 4-methoxy-N-{2-4-methyl-2-(pyridin-3-yl)-1,3-thiazol-5-ylethyl}benzamide

Recent Advances in the Study of 4-methoxy-N-{2-4-methyl-2-(pyridin-3-yl)-1,3-thiazol-5-ylethyl}benzamide (CAS: 873010-79-8)

The compound 4-methoxy-N-{2-4-methyl-2-(pyridin-3-yl)-1,3-thiazol-5-ylethyl}benzamide (CAS: 873010-79-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This small molecule, characterized by its thiazole and pyridine moieties, has been investigated for its role in modulating specific biological pathways, particularly those involved in inflammatory and oncogenic processes. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential as a lead compound for drug development.

One of the key findings in recent research is the compound's ability to selectively inhibit certain kinase enzymes, which are critical in signal transduction pathways associated with cell proliferation and inflammation. In vitro studies have demonstrated that 873010-79-8 exhibits potent inhibitory activity against a subset of tyrosine kinases, with IC50 values in the nanomolar range. This specificity suggests its potential as a targeted therapeutic agent, particularly in diseases where dysregulated kinase activity plays a central role, such as certain cancers and autoimmune disorders.

Further investigations into the pharmacokinetic profile of 4-methoxy-N-{2-4-methyl-2-(pyridin-3-yl)-1,3-thiazol-5-ylethyl}benzamide have revealed favorable properties, including good oral bioavailability and metabolic stability. These characteristics are crucial for its development as a viable drug candidate. Animal studies have shown that the compound achieves sufficient plasma concentrations to exert its pharmacological effects, with a half-life that supports once- or twice-daily dosing regimens. Additionally, preliminary toxicity studies indicate a manageable safety profile, though further detailed toxicological assessments are warranted.

Recent structural-activity relationship (SAR) studies have provided insights into the molecular determinants of 873010-79-8's bioactivity. Modifications to the methoxybenzamide and thiazole-pyridine components have been explored to optimize binding affinity and selectivity. These efforts have led to the identification of derivative compounds with enhanced potency and reduced off-target effects, paving the way for the development of next-generation inhibitors. Computational modeling and X-ray crystallography have been instrumental in visualizing the interaction between the compound and its kinase targets, offering a structural basis for further rational drug design.

In conclusion, 4-methoxy-N-{2-4-methyl-2-(pyridin-3-yl)-1,3-thiazol-5-ylethyl}benzamide represents a promising scaffold for the development of novel kinase inhibitors. Its selective activity, favorable pharmacokinetics, and potential therapeutic applications underscore its significance in current medicinal chemistry research. Future studies should focus on advancing this compound through preclinical development, with an emphasis on optimizing its efficacy and safety profile for clinical translation. The ongoing exploration of its derivatives and mechanisms will likely yield further breakthroughs in the treatment of kinase-driven diseases.